Cas no 61070-99-3 (Pyridazine-3,6-diamine)

• Product Name: Pyridazine-3,6-diamine
• CAS No: 61070-99-3
• MF: C₄H₆N₄
• MW: 110.11723947525
• MDL: MFCD05665950
• CID: 820308
• PubChem ID: 6409841
• Update Time: 2025-10-29

Pyridazine-3,6-diamine Chemical and Physical Properties

Names and Identifiers

• Pyridazine-3,6-diamine
• 3,6-Pyridazinediamine
• 3,6-Pyridazinediamine(9CI)
• 3,6-Diaminopyridazine
• RP18982
• ST2413717
• AB0025801
• W7335
• SCHEMBL1255843
• DTXSID90423365
• 61070-99-3
• CS-W018954
• SY101677
• GS-3761
• DB-072900
• EN300-216160
• SB73841
• MFCD05665950
• AC-27292
• J-511383
• AKOS006344508

• MDL： MFCD05665950
• Inchi： 1S/C4H6N4/c5-3-1-2-4(6)8-7-3/h1-2H,(H2,5,7)(H2,6,8)
• InChI Key： DGGSOPZZJKIXQG-UHFFFAOYSA-N
• SMILES： N1C(=CC=C(N)N=1)N

Computed Properties

• Exact Mass: 110.05900
• Monoisotopic Mass: 110.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 64.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 77.8

Experimental Properties

• Density: 1.368
• Melting Point: 226-228 ºC
• PSA: 77.82000
• LogP: 0.80340

Pyridazine-3,6-diamine Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on Pyridazine-3,6-diamine

Pyridazine-3,6-Diamine: A Comprehensive Overview

Pyridazine-3,6-diamine, also known by its CAS number 61070-99-3, is a heterocyclic organic compound with significant applications in various fields of chemistry. This compound belongs to the pyridazine family, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. The presence of two amino groups at positions 3 and 6 in pyridazine-3,6-diamine makes it a unique and versatile molecule. Its structure allows for a wide range of chemical reactivity, making it an essential component in many synthetic processes.

The synthesis of pyridazine-3,6-diamine involves several methods, including the condensation of o-aminoaryl compounds with carbonyl compounds under specific conditions. Recent studies have explored the use of microwave-assisted synthesis to enhance the efficiency and yield of this compound. This approach not only reduces reaction time but also minimizes the formation of by-products, making it more environmentally friendly. The compound's stability under various reaction conditions has also been a focal point in recent research, particularly in its application as a precursor for advanced materials.

One of the most notable applications of pyridazine-3,6-diamine is in the field of coordination chemistry. It serves as a versatile ligand due to its ability to form stable complexes with transition metals. Recent findings have highlighted its potential in creating metal-organic frameworks (MOFs) with high surface area and porosity. These MOFs are being investigated for their use in gas storage, catalysis, and sensing technologies. The ability of pyridazine-3,6-diamine to act as a bridging ligand further enhances its utility in constructing complex architectures.

In the realm of materials science, pyridazine-3,6-diamine has been employed as a building block for the synthesis of conjugated polymers. These polymers exhibit excellent electronic properties, making them suitable for applications in organic electronics. Recent advancements have focused on tailoring the electronic characteristics of these polymers by incorporating pyridazine-3,6-diamine into their structures. This has led to the development of materials with improved conductivity and stability for use in flexible electronics and photovoltaic devices.

The biological activity of pyridazine-3,6-diamine has also garnered significant attention. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties. Researchers are exploring its role as a lead compound for drug design, particularly in targeting inflammatory diseases. Additionally, its ability to interact with DNA has opened avenues for investigating its potential as an anticancer agent.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of pyridazine-3,6-diamine. Density functional theory (DFT) calculations have been used to study its interaction with various metal ions and organic molecules. These studies have not only enhanced our understanding of its chemical behavior but also paved the way for novel applications in catalysis and material synthesis.

In conclusion, pyridazine-3,6-diamine (CAS No. 61070-99-3) is a multifaceted compound with a wide range of applications across different disciplines. Its unique chemical properties and versatility make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in advancing technological innovations.